Cas no 625454-24-2 (3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt)

• Product Name: 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt
• CAS No: 625454-24-2
• MF: C₁₄H₂₂ClNO₂
• MW: 271.78298330307
• MDL: MFCD08669681
• CID: 891668
• Update Time: 2026-04-29

3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE
• 3-[(3,4-dimethoxyphenyl)methyl]piperidine,hydrochloride
• BP053
• 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt

• MDL： MFCD08669681

Computed Properties

• Exact Mass: 271.13400

Experimental Properties

• PSA: 30.49000
• LogP: 3.37670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt

Introduction to 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt (CAS No. 625454-24-2)

3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt, identified by the Chemical Abstracts Service Number (CAS No.) 625454-24-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3,4-dimethoxyphenyl moiety and a piperidine ring, contribute to its unique chemical properties and biological interactions.

The 3,4-dimethoxyphenyl group is an aromatic ring substituted with two methoxy groups at the 3rd and 4th positions. This substitution pattern enhances the lipophilicity and solubility of the compound, making it more suitable for absorption and distribution within biological systems. The piperidine ring, a six-membered heterocyclic amine, is known for its ability to interact with various biological targets, including enzymes and receptors. The combination of these structural elements in 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt suggests potential applications in drug development, particularly in the treatment of neurological and cardiovascular disorders.

Recent advancements in pharmaceutical research have highlighted the importance of piperidine derivatives in the development of novel therapeutics. Studies have demonstrated that compounds containing the piperidine scaffold exhibit significant pharmacological activity across multiple disease areas. For instance, piperidine derivatives have been investigated for their potential in treating central nervous system (CNS) disorders such as depression, anxiety, and neurodegenerative diseases. The presence of the 3,4-dimethoxyphenyl group in 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt further enhances its pharmacological profile by improving binding affinity to specific receptors.

In addition to CNS applications, this compound has shown promise in other therapeutic areas. Research indicates that piperidine-based molecules can modulate various enzymatic pathways involved in inflammation and pain management. The 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt structure may interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, potentially leading to novel anti-inflammatory agents. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for neurological conditions where blood-brain barrier penetration is crucial.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for pharmaceutical formulations. The salt form improves solubility in aqueous solutions, facilitating intravenous or oral administration. This characteristic is particularly important for drug development, as it ensures consistent delivery and efficacy of the active compound.

Current research efforts are focused on understanding the molecular mechanisms by which 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt exerts its pharmacological effects. Computational modeling and experimental studies are being conducted to elucidate its interactions with target proteins and enzymes. These studies aim to identify potential off-target effects and optimize its therapeutic index. By gaining a deeper understanding of its mechanism of action, researchers can develop more effective drug candidates and personalized treatment strategies.

The synthesis of 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in its preparation. The development of efficient synthetic routes is crucial for scaling up production and making this compound commercially viable for pharmaceutical applications.

Quality control and analytical characterization are essential aspects of pharmaceutical development. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the identity and purity of 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt. These analytical methods provide detailed information about the molecular structure and ensure that the compound meets regulatory standards for safety and efficacy.

The potential therapeutic applications of 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt extend beyond traditional drug targets. Emerging research suggests that this compound may have roles in modulating immune responses and combating infectious diseases. Its ability to interact with immune cells and cytokine pathways could make it a valuable asset in developing immunomodulatory therapies. Additionally, its structural similarity to known bioactive molecules suggests that it may have synergistic effects when combined with other drugs.

Future directions in research on 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt include exploring its potential in preclinical models and clinical trials. Preclinical studies involving cell cultures and animal models will provide insights into its efficacy and safety profiles before human testing begins. If clinical trials yield positive results, this compound could enter Phase I trials to assess its tolerance and pharmacokinetic properties in humans.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The study of 3-(3,4-Dimethoxyphenyl)methyl-piperidine Hydrochloride Salt exemplifies how interdisciplinary research can lead to innovative therapeutic solutions. By leveraging advances in chemical synthesis, computational biology, and clinical research, scientists can accelerate the discovery and development of new drugs that address unmet medical needs.